Cas no 921544-37-8 (N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,3-dimethoxybenzamide)

• Product Name: N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,3-dimethoxybenzamide
• CAS No: 921544-37-8
• MF: C₂₁H₂₁N₃O₅S
• MW: 427.47354388237
• CID: 6252039
• PubChem ID: 41213116
• Update Time: 2025-10-05

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,3-dimethoxybenzamide
• F2099-0126
• N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]-2,3-dimethoxybenzamide
• N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2,3-dimethoxybenzamide
• AKOS024627342
• N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2,3-dimethoxybenzamide
• 921544-37-8

• Inchi： 1S/C21H21N3O5S/c1-4-30(26,27)19-13-12-17(23-24-19)14-8-10-15(11-9-14)22-21(25)16-6-5-7-18(28-2)20(16)29-3/h5-13H,4H2,1-3H3,(H,22,25)
• InChI Key： CLOQUWHNBMKBTA-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CC(=CC=2)NC(C2C=CC=C(C=2OC)OC)=O)N=N1)(CC)(=O)=O

Computed Properties

• Exact Mass: 427.12019195g/mol
• Monoisotopic Mass: 427.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 116Ų

Additional information on N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,3-dimethoxybenzamide

Comprehensive Overview of N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,3-dimethoxybenzamide (CAS No. 921544-37-8)

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,3-dimethoxybenzamide (CAS No. 921544-37-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its pyridazine and dimethoxybenzamide moieties, is often explored for its role in modulating biological pathways. Researchers are particularly interested in its sulfonyl group, which contributes to its reactivity and binding affinity in molecular interactions.

In recent years, the demand for small-molecule inhibitors and targeted therapeutics has surged, driven by advancements in precision medicine. N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,3-dimethoxybenzamide aligns with this trend, as its structure suggests potential utility in enzyme inhibition and signal transduction studies. For instance, compounds with pyridazine cores are frequently investigated for their ability to interact with kinase proteins, a hot topic in oncology and inflammation research.

The synthesis of CAS No. 921544-37-8 involves multi-step organic reactions, including sulfonylation and amide coupling, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structure, ensuring compliance with rigorous research standards. This compound's solubility and stability profiles are also key considerations for its application in in vitro and in vivo studies.

From an industrial perspective, N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,3-dimethoxybenzamide is often discussed in the context of drug discovery pipelines and high-throughput screening. Its molecular weight and lipophilicity make it a candidate for optimizing bioavailability and pharmacokinetic properties. These factors are frequently searched by professionals seeking lead compound optimization strategies or structure-activity relationship (SAR) insights.

Environmental and green chemistry considerations are also relevant to this compound. Researchers are increasingly focused on sustainable synthesis methods to reduce waste and energy consumption during production. The ethanesulfonyl group in CAS No. 921544-37-8 may inspire innovations in catalytic processes or solvent-free reactions, aligning with global trends toward eco-friendly chemical manufacturing.

In summary, N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,3-dimethoxybenzamide represents a versatile scaffold with broad implications for medicinal chemistry and molecular biology. Its CAS No. 921544-37-8 serves as a unique identifier for researchers navigating databases like PubChem or Reaxys. As the scientific community continues to explore its potential, this compound remains a subject of interest for those working on next-generation therapeutics and biochemical tools.